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Compound of Interest

Compound Name: 1IM-290

Cat. No.: B15585933

Disclaimer: No official Safety Data Sheet (SDS) for IlIM-290 is publicly available. This guide is
based on the compound's classification as a potent, orally bioavailable cyclin-dependent kinase
(CDK) inhibitor and general best practices for handling potent pharmaceutical compounds in a
research setting.[1][2][3] It is crucial to supplement this information with a thorough internal risk
assessment before commencing any work.

11IM-290 is a semi-synthetic derivative of the natural product rohitukine and has been identified
as a potent inhibitor of Cdk-9, showing efficacy in various cancer models.[4][5][6][7] As a potent
compound designed to have a pharmacological effect, it should be handled with extreme care
to avoid occupational exposure.[2][3]

Potential Hazards

As a member of the cyclin-dependent kinase inhibitor class, IlIM-290 may pose several health
risks. The FDA has issued warnings for the CDK 4/6 inhibitor class regarding the potential for
rare but severe lung inflammation (interstitial lung disease/pneumonitis).[8] Other known side
effects of CDK inhibitors include neutropenia, leukopenia, anemia, and fatigue.[9] While one
preclinical study noted that 11IM-290 was not found to be mutagenic, genotoxic, or cardiotoxic,
all potent compounds should be handled as potentially hazardous.[5]

Personal Protective Equipment (PPE)

A risk-based approach should be taken when selecting PPE for handling liIM-290. The
following table summarizes recommended PPE for different laboratory activities involving
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potent compounds.

Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a certified fume hood-
Disposable solid-front lab coat
with tight-fitting cuffs- Double
gloves (e.g., nitrile)-
Disposable sleeves- Safety

glasses or goggles

High risk of aerosolization and
inhalation of a potent powder.
Full respiratory protection is
critical. Double gloving

provides an additional barrier.

[1]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills still exists.

[1]

General Laboratory Handling

- Lab coat- Safety glasses-
Chemical-resistant gloves

(e.g., nitrile)

Standard laboratory practice to

prevent skin and eye contact.

Operational and Disposal Plans

A clear and detailed plan for the handling and disposal of IlIM-290 is essential to ensure the

safety of all laboratory personnel and to prevent environmental contamination.

Experimental Workflow

The following diagram illustrates a general workflow for handling 11IM-290 in a research setting,

from preparation to disposal.
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Experimental Workflow for Handling 11IM-290
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory -
tks | publisher, event organiser, media agency [teknoscienze.com]

e 3. pharmoutsourcing.com [pharmoutsourcing.com]
o 4. researchgate.net [researchgate.net]

o 5. Discovery and Preclinical Development of 11IM-290, an Orally Active Potent Cyclin-
Dependent Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. pubs.acs.org [pubs.acs.org]
e 7. dr.iiserpune.ac.in:8080 [dr.iiserpune.ac.in:8080]
o 8. FDA issues warning for CDK 4/6 inhibitors | MDedge [mdedge.com]

» 9. Safety assessment of cyclin-dependent kinase 4/6 inhibitors and comparison of time to
adverse events - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
[1IM-290]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585933#personal-protective-equipment-for-
handling-iiim-290]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15585933?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

